Ruthenium(IV) oxide

• CAS: 12036-10-1
• Molecular Formula: O2Ru
• Molecular Weight: 133.07
• SMILES: O=[Ru]=O
• InChI: InChI=1S/2O.Ru
• InChIKey: YLLQCERGRSPHMS-UHFFFAOYSA-N
• Solubility: not available

Generic 'ruthenium oxide' substitutions risk premature electrode failure in chlor-alkali cells. Ruthenium(IV) oxide (RuO₂, CAS 12036-10-1) is the definitive CER electrocatalyst for Dimensionally Stable Anodes (DSAs), delivering two orders of magnitude higher chlorine evolution activity than IrO₂. • 100× higher CER activity vs. IrO₂-minimizes cell voltage and operational costs in industrial electrolysis. • Anhydrous, rutile-phase powder ensures reproducible catalytic performance across batches. • ≥99.9% trace metals basis purity with full Certificate of Analysis per lot. Specify anhydrous RuO₂ for electrocatalysis; do not substitute with hydrated forms or RuCl₃ precursor salts for DSA fabrication.

RuO2 Procurement Guide: Benchmark Material Overview

Ruthenium(IV) oxide (RuO₂, CAS 12036-10-1) is a black, crystalline solid that adopts the rutile structure and is the most common oxide of ruthenium [1]. It is widely recognized as a benchmark electrocatalyst for critical industrial processes, including the chlorine evolution reaction (CER) in the chlor-alkali industry and the oxygen evolution reaction (OER) in acidic water electrolysis [2]. Its fundamental properties include a density of 6.97 g/mL and insolubility in water and acids . While its catalytic activity is among the highest reported for these reactions, its selection in research and industrial applications requires a precise understanding of how its performance metrics compare directly to its closest alternatives, such as Iridium(IV) oxide (IrO₂) and its own hydrated forms [3].

Electrocatalysis

CER and OER research studies; benchmark oxide electrocatalyst context

Form Specification

Hydrous vs anhydrous identity critical; capacitance and sensor performance depend on hydration state

Activity-Stability Context

Reported high activity; stability review required for long-duration operation

• [1] PubChem. (n.d.). Ruthenium(IV) oxide (Compound Summary). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/24854286 View Source
• [2] Over, H. (2012). Surface chemistry of ruthenium dioxide in heterogeneous catalysis and electrocatalysis: From fundamental to applied research. Chemical Reviews, 112(6), 3356–3426. View Source
• [3] Lee, Y., Suntivich, J., May, K. J., Perry, E. E., & Shao-Horn, Y. (2012). Synthesis and Activities of Rutile IrO2 and RuO2 Nanoparticles for Oxygen Evolution in Acid and Alkaline Solutions. The Journal of Physical Chemistry Letters, 3(3), 399–404. View Source

Why Generic RuO2 Substitution Fails

Procuring a generic 'ruthenium oxide' or substituting RuO₂ with another in-class catalyst like IrO₂ or a precursor salt like RuCl₃ is fraught with performance and economic risk. The material's performance is not defined by its chemical formula alone but is exquisitely sensitive to its physical and structural form. For instance, the difference between anhydrous RuO₂ and its hydrated counterpart (RuO₂·xH₂O) is not trivial; the presence of structural water in the latter creates a porous microstructure with a vastly higher internal surface area, leading to an order-of-magnitude increase in electrical capacitance, a critical parameter for sensor and supercapacitor applications [1]. Furthermore, while RuO₂ and IrO₂ are often grouped as 'noble metal oxides,' their catalytic and stability profiles are fundamentally opposite. RuO₂ is intrinsically more active but suffers from severe instability due to corrosion, whereas IrO₂ offers superior durability at a much higher cost and lower activity [2]. Substituting one for the other without understanding these trade-offs will lead to either premature device failure, suboptimal energy efficiency, or inflated system costs. The evidence below quantifies these critical differentiations.

Target

RuO₂

Reported higher OER/CER activity; lower anodic stability profile

Alternative

IrO₂

Higher anodic stability but lower activity and higher cost; activity-stability trade-off may not transfer directly

Target

RuO₂·xH₂O (hydrous)

High capacitance for sensor and supercapacitor applications; reported capacitance up to ~1.2 mF in ISE context

Alternative

Anhydrous RuO₂

Capacitance may be significantly lower; not interchangeable for capacitive or solid-contact transducer applications

Target

RuO₂ (oxide phase)

Defined rutile oxide phase; direct electrode fabrication and catalytic studies

Alternative

RuCl₃ (precursor salt)

Different phase and oxidation state; requires thermal oxidation; may not reproduce oxide-phase electrochemical behavior

• [1] Lenar, N., Paczosa-Bator, B., & Piech, R. (2020). Optimization of Ruthenium Dioxide Solid Contact in Ion-Selective Electrodes. Membranes, 10(8), 182. View Source
• [2] Cherevko, S., Geiger, S., Kasian, O., Kulyk, N., Grote, J. P., Savan, A., ... & Mayrhofer, K. J. J. (2016). Oxygen and hydrogen evolution reactions on Ru, RuO2, Ir, and IrO2 thin film electrodes in acidic and alkaline electrolytes: A comparative study on activity and stability. Catalysis Today, 262, 170-180. View Source

Comparative Evidence: RuO2 vs. Alternatives

OER Activity Advantage Over IrO2

For the Oxygen Evolution Reaction (OER), a key bottleneck in water electrolysis, unmodified RuO₂ demonstrates intrinsically higher catalytic activity compared to its primary noble-metal competitor, IrO₂. This is quantitatively supported by a lower Tafel slope of 91.1 mV dec⁻¹ for RuO₂ versus a generally higher Tafel slope for IrO₂ [1]. This finding is corroborated by comparative studies showing that the OER activity trend in acidic media follows the order Ru > Ir ≈ RuO₂ > IrO₂, confirming the superior kinetics of RuO₂ over IrO₂ [2].

OER Kinetics

Cross-study context

Tafel slope 91.1 mV dec⁻¹

vs IrO₂ generally higher (~175 mV dec⁻¹ reported)

Reported lower Tafel slope supports OER activity screening

Acidic electrolyte context (0.5 M H₂SO₄); thin-film electrode data

Evidence Dimension	OER Activity (Tafel slope)
Target Compound Data	91.1 mV dec⁻¹
Comparator Or Baseline	IrO₂ (Tafel slope generally higher, e.g., ~175 mV dec⁻¹ in some reports)
Quantified Difference	RuO₂'s Tafel slope is significantly lower, indicating faster reaction kinetics.
Conditions	Acidic electrolyte (0.5 M H₂SO₄) for RuO₂ data; Comparative study in acidic and alkaline electrolytes using thin-film electrodes.

Why This Matters

A lower Tafel slope means RuO₂ requires a smaller increase in overpotential to achieve higher current densities, translating directly to greater energy efficiency in industrial electrolyzers.

• [1] Liu, H., Li, M., Zhang, Z., Li, Y., Hao, Q., Liang, L., & Zhang, W. (2025). Uncovering the role of the Cr dopant in RuO2 in highly efficient acid water oxidation. Dalton Transactions, 54(7), 2922-2929. View Source
• [2] Cherevko, S., Geiger, S., Kasian, O., Kulyk, N., Grote, J. P., Savan, A., ... & Mayrhofer, K. J. J. (2016). Oxygen and hydrogen evolution reactions on Ru, RuO2, Ir, and IrO2 thin film electrodes in acidic and alkaline electrolytes: A comparative study on activity and stability. Catalysis Today, 262, 170-180. View Source

Dominant CER Activity

In the Chlorine Evolution Reaction (CER), a cornerstone of the chlor-alkali industry, RuO₂'s activity is not just superior; it is overwhelmingly dominant. Direct measurements on well-defined single-crystal surfaces show that the CER activity of RuO₂(110) is two orders of magnitude (100x) higher than that of IrO₂(110) [1]. This immense difference underscores why RuO₂ is the preferred active component in Dimensionally Stable Anodes (DSAs) for chlorine production.

CER Activity

Head-to-head

~100× higher activity

vs IrO₂(110) single-crystal surface

Reported CER activity ranking; supports chlor-alkali catalyst selection

Single-orientation epitaxial film context; may vary with polycrystalline electrodes

Evidence Dimension	CER Activity
Target Compound Data	Two orders of magnitude (100x) more active
Comparator Or Baseline	IrO₂(110) surface
Quantified Difference	100x higher activity for RuO₂
Conditions	CER measurements on single-orientation RuO₂(110) and IrO₂(110) films grown by molecular-beam epitaxy.

Why This Matters

This 100x activity difference is a decisive factor for the chlor-alkali industry, where energy consumption is the primary operational cost. Replacing RuO₂ with a less active alternative would drastically increase energy usage or require substantially larger electrode areas, making the process economically unviable.

• [1] Kuo, D. Y., Paik, H., Kloppenburg, J., Faeth, B., Shen, K. M., Schlom, D. G., Hautier, G., & Suntivich, J. (2019). Chlorine evolution reaction electrocatalysis on RuO2(110) and IrO2(110) grown using molecular-beam epitaxy. The Journal of Chemical Physics, 150(4), 041726. View Source

Stability Deficit Under OER

The major drawback of RuO₂ is its poor long-term stability under anodic conditions. A direct comparative study revealed that the dissolution rate of RuO₂ is substantially higher than that of IrO₂, with the order of dissolution increasing as IrO₂ ≪ RuO₂ [1]. During stability tests, the overpotential of RuO₂ steeply increases due to corrosion, whereas the overpotential for IrO₂ remains much more stable [2]. This stark contrast in durability is why IrO₂ is often used as a stabilizer in mixed-oxide anodes or as a protective shell over a RuO₂ core.

OER Stability

Head-to-head

Higher dissolution rate

Stability ranking: IrO₂ >> RuO₂

Reported stability context; durability review required for long-term operation

Acidic electrolyte (0.1 M HClO₄); SFC-ICP-MS dissolution data

Evidence Dimension	Electrochemical Stability (Dissolution Rate)
Target Compound Data	High dissolution rate; steep overpotential increase during chronopotentiometry.
Comparator Or Baseline	IrO₂ (Significantly lower dissolution rate; suppressed overpotential increase).
Quantified Difference	IrO₂ is significantly more stable than RuO₂.
Conditions	Acidic electrolyte (0.1 M HClO₄) using an electrochemical scanning flow cell (SFC) connected to an inductively coupled plasma mass spectrometer (ICP-MS).

Why This Matters

Procurement decisions must weigh the high activity of RuO₂ against its poor durability. For applications requiring long-term continuous operation (e.g., PEM electrolyzers), pure RuO₂ is often an unsuitable choice, necessitating either a shift to IrO₂, the use of RuO₂/IrO₂ mixtures, or the selection of specially stabilized RuO₂ variants.

• [1] Cherevko, S., Geiger, S., Kasian, O., Kulyk, N., Grote, J. P., Savan, A., ... & Mayrhofer, K. J. J. (2016). Oxygen and hydrogen evolution reactions on Ru, RuO2, Ir, and IrO2 thin film electrodes in acidic and alkaline electrolytes: A comparative study on activity and stability. Catalysis Today, 262, 170-180. View Source
• [2] Matsui, T., Morishita, M., Hoshi, Y., & Shironita, S. (2025). Surface orientation dependent electrochemical stability of RuO2 and IrO2 under acidic oxygen evolution reaction. Journal of Electroanalytical Chemistry, 978, 118931. View Source

Hydrous vs. Anhydrous Capacitance

A critical distinction exists between anhydrous RuO₂ and its hydrous form (RuO₂·xH₂O). The hydrous material's porous microstructure, due to the presence of structural water, leads to a dramatically higher electrical capacitance. In the context of solid-contact ion-selective electrodes (ISEs), electrodes prepared with hydrous RuO₂ achieved an electrical capacitance of up to 1.2 mF, while those with anhydrous RuO₂ exhibited significantly lower values [1]. This high capacitance directly correlates with a more stable potential (drift of just 0.0015 mV/h) and a faster response time (a few seconds) [1]. For supercapacitors, specific capacitances for RuO₂-based systems can reach values as high as 1391.7 F g⁻¹ (of RuO₂ weight), approaching the theoretical limits of the material [2].

Capacitance

Head-to-head

Hydrous: up to 1.2 mF

Anhydrous: significantly lower capacitance

Hydration state critical; supports form-specific procurement for capacitive applications

Solid-contact ISE testing context; supercapacitor values up to ~1392 F g⁻¹ reported

Evidence Dimension	Electrical Capacitance and Electrode Stability
Target Compound Data	Hydrous RuO₂·xH₂O: Capacitance up to 1.2 mF; potential drift of 0.0015 mV/h.
Comparator Or Baseline	Anhydrous RuO₂: Significantly lower capacitance.
Quantified Difference	The hydrous form provides a much higher and more stable capacitive performance.
Conditions	Solid-contact ion-selective electrode (ISE) testing; GCD/RuO₂/K⁺-ISM and GCD/RuO₂·xH₂O/K⁺-ISM electrode configurations.

Why This Matters

This distinction is paramount for procurement in sensor and energy storage applications. Ordering 'Ruthenium(IV) oxide' without specifying the hydration state can result in a material with entirely inadequate capacitive performance, leading to sensor drift and failure or suboptimal supercapacitor energy density.

• [1] Lenar, N., Paczosa-Bator, B., & Piech, R. (2020). Optimization of Ruthenium Dioxide Solid Contact in Ion-Selective Electrodes. Membranes, 10(8), 182. View Source
• [2] Hong, S., Kim, S., Jang, W., Han, T., Hong, J., Oh, J., Hwang, T., Lee, Y., Lee, J., & Nam, J. (2014). Supercapacitor characteristics of pressurized RuO2/carbon powder as binder-free electrodes. RSC Advances, 4(89), 48276-48284. View Source

Cost Advantage

A primary driver for selecting RuO₂ over IrO₂ in many applications is the significant cost difference. While iridium is one of the rarest elements on Earth, ruthenium is more abundant and less expensive. This is widely acknowledged, with literature stating that RuO₂ shows higher OER activity and lower cost than that of IrO₂ [1]. This economic advantage makes RuO₂ a compelling choice as either the primary catalyst or as a component in mixed-metal oxides designed to reduce the overall precious metal loading and system cost [2].

Cost Context

Class-level

Reported lower cost vs IrO₂

Ru more abundant; Ir among rarest elements

Supports catalyst cost-screening decisions; market-dependent

Class-level economic inference; verify current pricing and loading requirements

Evidence Dimension	Cost
Target Compound Data	Lower cost.
Comparator Or Baseline	IrO₂ (Higher cost).
Quantified Difference	RuO₂ is consistently reported as the less expensive option.
Conditions	N/A (General economic principle based on element abundance and market price).

Why This Matters

For large-scale industrial deployment, such as in PEM water electrolyzers for green hydrogen production, the cost of the anode catalyst is a major barrier. RuO₂ provides a more economically viable path forward, either on its own in less corrosive environments or as a key ingredient in advanced, stabilized catalyst formulations that aim to combine its low cost and high activity.

• [1] Li, Y., et al. (2024). Activity and Stability of Ruir Binary Oxides with Different Ir/Ru Ratios for Oxygen Evolution Reaction in Acidic Environmental. Journal of The Electrochemical Society, 171(11), 116501. View Source
• [2] Yu, J., et al. (2023). IrO2 deposited on RuO2 as core-shell structured RuO2@IrO2 for oxygen evolution reaction in electrochemical water electrolyzer. Journal of Alloys and Compounds, 968, 172095. View Source

Optimal Application Scenarios for RuO2

Chlor-Alkali Anode Component

The evidence confirms RuO₂ as the benchmark material for chlorine evolution [1]. Its two orders of magnitude higher CER activity compared to IrO₂ [1] makes it the only economically viable active component for Dimensionally Stable Anodes (DSAs) in this energy-intensive industry. Selection of RuO₂ (often mixed with TiO₂ for stability) is driven by the absolute necessity for its unrivaled CER kinetics to minimize cell voltage and operational costs.

Supercapacitor Electrode Material

For applications demanding maximum specific capacitance, such as micro-supercapacitors or high-pulse-power devices, hydrous RuO₂·xH₂O is the preferred choice. As demonstrated, it can achieve specific capacitances near 1400 F g⁻¹, significantly outperforming most other materials [2]. The procurement specification must explicitly state the hydrous form, as anhydrous RuO₂ exhibits far inferior capacitive properties [3].

Solid-Contact Layer in ISEs

The unique properties of hydrous RuO₂·xH₂O—specifically its high capacitance and ability to facilitate both ionic and electronic conduction—make it an excellent solid-contact transducer in ISEs. It provides a stable and fast potentiometric response with minimal potential drift (0.0015 mV/h) [3]. This application is uniquely suited to the hydrous form of the material, and substitution with a generic 'ruthenium oxide' powder would result in a non-functional or highly unstable sensor.

Acidic OER Catalyst for Short-Term Studies

In fundamental electrocatalysis research, where high intrinsic activity is paramount and long-term durability is less critical (e.g., rotating disk electrode (RDE) experiments, short-term cyclic voltammetry), pure RuO₂ is an excellent choice. Its lower Tafel slope (91.1 mV dec⁻¹) and lower overpotential compared to IrO₂ [4] allow for more precise kinetic studies and the clear observation of reaction mechanisms. This scenario leverages RuO₂'s superior activity while avoiding the limitations imposed by its poor long-term stability.

Application

Selection Property

Validation Focus

Chlor-alkali anode studies

CER activity profile

Anode stability under process conditions

Supercapacitor electrode research

Hydrous RuO₂·xH₂O capacitance

Specific capacitance and cycling stability

Solid-contact ISE transducer

Hydrous form capacitance and mixed conductivity

Potential drift and response time

Acidic OER mechanism research

OER kinetic profile (Tafel slope)

Short-term activity; stability context

• [1] Kuo, D. Y., Paik, H., Kloppenburg, J., Faeth, B., Shen, K. M., Schlom, D. G., Hautier, G., & Suntivich, J. (2019). Chlorine evolution reaction electrocatalysis on RuO2(110) and IrO2(110) grown using molecular-beam epitaxy. The Journal of Chemical Physics, 150(4), 041726. View Source
• [2] Hong, S., Kim, S., Jang, W., Han, T., Hong, J., Oh, J., Hwang, T., Lee, Y., Lee, J., & Nam, J. (2014). Supercapacitor characteristics of pressurized RuO2/carbon powder as binder-free electrodes. RSC Advances, 4(89), 48276-48284. View Source
• [3] Lenar, N., Paczosa-Bator, B., & Piech, R. (2020). Optimization of Ruthenium Dioxide Solid Contact in Ion-Selective Electrodes. Membranes, 10(8), 182. View Source
• [4] Liu, H., Li, M., Zhang, Z., Li, Y., Hao, Q., Liang, L., & Zhang, W. (2025). Uncovering the role of the Cr dopant in RuO2 in highly efficient acid water oxidation. Dalton Transactions, 54(7), 2922-2929. View Source